N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide

• IUPAC Name: N-[3-(methoxymethyl)phenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H19NO2/c1-23-14-15-6-4-10-18(12-15)21-20(22)13-17-9-5-8-16-7-2-3-11-19(16)17/h2-12H,13-14H2,1H3,(H,21,22)
• InChI Key: OEBQAJWFNXZXSS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)NC(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H19NO2
• Molecular Weight: 305.4 g/mol

Description

N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide, also known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MNPA is a derivative of acetaminophen and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide is not fully understood. However, studies have suggested that N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide may exert its anti-inflammatory and analgesic effects by inhibiting the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways. N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide may also modulate the activity of transient receptor potential (TRP) channels, which are involved in pain sensation.
Biochemical and Physiological Effects
N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has been found to have minimal toxicity in animal models. However, N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has been found to induce liver injury at high doses. N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has also been found to have a short half-life and low bioavailability, which may limit its therapeutic potential.

Advantages and Limitations for Lab Experiments

N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has several advantages for lab experiments, including its ease of synthesis and characterization using various spectroscopic techniques. N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide also has well-defined chemical and physical properties, which make it suitable for studying its mechanism of action. However, N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has limitations, including its low bioavailability and potential toxicity at high doses.

Future Directions

For N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide research include improving its bioavailability, studying its potential as a therapeutic agent, and understanding its mechanism of action and potential toxicity.

Synthesis Methods

N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has been synthesized through various methods, including the reaction of 1-naphthylamine with 3-(methoxymethyl)benzaldehyde in the presence of acetic acid and sodium acetate. Another method involves the reaction of 1-naphthylamine with 3-formylphenyl methyl ether in the presence of potassium carbonate and methanol. The synthesized N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has been characterized using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has been studied for its potential therapeutic applications, including its anti-inflammatory and analgesic properties. N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. N-[3-(methoxymethyl)phenyl]-2-(1-naphthyl)acetamide has also been found to reduce pain in animal models of inflammatory and neuropathic pain.